Cas no 38533-38-9 ((2S,5S)-5-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-5-methylpyrrolidine-2-carboxylic acid
• CAS No: 38533-38-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 2359066
• PubChem ID: 6995037
• Update Time: 2025-05-21

(2S,5S)-5-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-5-methylpyrrolidine-2-carboxylic acid
• (5S)-5-Methyl-L-proline
• 38533-38-9
• SCHEMBL2033291
• EN300-206455
• AKOS006359441
• cis-5-methylproline
• (-)-cis-5-Methyl-L-Proline
• Rel-(2S,5S)-5-methylpyrrolidine-2-carboxylic acid
• AB76261
• 49669-55-8

• Inchi： 1S/C10H19NO2/c1-7-5-6-8(11-7)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3
• InChI Key： WFOKGSGEJVJMFD-UHFFFAOYSA-N
• SMILES： CC1NC(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 250.2±33.0 ºC (760 Torr),
• Flash Point: 105.1±25.4 ºC,
• Solubility: Soluble (120 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,5S)-5-methylpyrrolidine-2-carboxylic acid

Exploring the Properties and Applications of (2S,5S)-5-methylpyrrolidine-2-carboxylic acid (CAS No. 38533-38-9)

In the realm of organic chemistry and pharmaceutical research, (2S,5S)-5-methylpyrrolidine-2-carboxylic acid (CAS No. 38533-38-9) has garnered significant attention due to its unique structural properties and versatile applications. This chiral compound, characterized by its pyrrolidine backbone and carboxylic acid functionality, serves as a critical building block in the synthesis of bioactive molecules. Its stereochemical configuration at the 2nd and 5th positions (both S-configured) further enhances its utility in asymmetric synthesis and drug development.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like (2S,5S)-5-methylpyrrolidine-2-carboxylic acid. Researchers are exploring eco-friendly catalytic methods to produce such chiral intermediates, addressing growing concerns about environmental impact and cost-efficiency. The compound’s compatibility with enzymatic resolution techniques and metal-free catalysis aligns with the industry’s shift toward greener alternatives.

From a pharmacological perspective, (2S,5S)-5-methylpyrrolidine-2-carboxylic acid is a valuable precursor for peptide mimetics and proline derivatives. Its rigid pyrrolidine ring mimics secondary protein structures, making it indispensable in designing enzyme inhibitors and receptor modulators. Notably, its applications extend to neurological therapeutics, where modified analogs target neurotransmitter pathways—a hot topic in neurodegenerative disease research.

The compound’s solubility profile and stability under physiological conditions further bolster its appeal. Analytical studies using HPLC and NMR spectroscopy confirm its high purity, a critical factor for GMP-compliant manufacturing. As demand for high-precision chiral auxiliaries grows, CAS No. 38533-38-9 remains a staple in laboratories focusing on stereoselective synthesis.

Beyond pharmaceuticals, (2S,5S)-5-methylpyrrolidine-2-carboxylic acid finds niche applications in agrochemicals and flavor enhancers. Its ability to influence molecular conformation aids in developing biodegradable pesticides and non-caloric sweeteners, resonating with consumers’ increasing preference for sustainable products.

In summary, the multifaceted roles of (2S,5S)-5-methylpyrrolidine-2-carboxylic acid underscore its importance across scientific disciplines. Whether as a chiral scaffold or a green chemistry component, its potential continues to expand, driven by innovations in catalysis and biomolecular engineering.